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A Comparative Guide to AKD and Rosin-Alum
Sizing Agents in Papermaking
In the realm of papermaking, achieving desired levels of water resistance is paramount for a

vast array of products, from high-quality printing papers to durable packaging materials. This

resistance is imparted through a process known as sizing, and for decades, the industry has

relied on two primary types of internal sizing agents: the traditional rosin-alum systems and the

more modern Alkyl Ketene Dimer (AKD). This guide provides an objective comparison of their

performance, supported by experimental data, to assist researchers and scientists in

understanding the distinct advantages and characteristics of each system.

Historically, rosin, a natural resin derived from pine trees, has been the workhorse of the paper

industry.[1][2] Used in conjunction with aluminum sulfate (alum), it operates under acidic

conditions to create a hydrophobic character on cellulose fibers through electrostatic attraction.

[1][2] In contrast, AKD is a synthetic sizing agent that functions in neutral to alkaline conditions.

[1][2] Its mechanism involves a chemical reaction with the hydroxyl groups of cellulose, forming

a stable covalent bond that results in a highly hydrophobic and durable surface.[1][2] This

fundamental difference in their chemical nature and application environment leads to significant

variations in their performance, impact on paper properties, and operational efficiencies.
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The selection of a sizing agent is a critical decision that influences not only the water resistance

but also the mechanical and optical properties of the final paper product, as well as the

efficiency and environmental impact of the manufacturing process. The following table

summarizes key performance indicators for AKD and traditional rosin-alum sizing, drawing from

experimental studies. It is important to note that a direct, comprehensive side-by-side

comparison on a single pulp type across all metrics is not readily available in published

literature. The data presented here is synthesized from various sources, including a notable

study that compared AKD sizing on Nordic bleached softwood kraft (NBSK) pulp with rosin

sizing on chemi-thermomechanical pulp (CTMP).[3] While this provides valuable insight, the

different pulp furnishes should be considered when interpreting the absolute values.
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Performance Metric
Alkyl Ketene Dimer
(AKD) Sizing

Traditional Rosin-
Alum Sizing

Key Observations

Operating pH
Neutral to Alkaline (pH

7.0 - 9.0)[1]
Acidic (pH 4.0 - 6.0)[2]

AKD's compatibility

with alkaline fillers like

calcium carbonate is a

significant advantage

in modern

papermaking.[1]

Acidic conditions from

rosin-alum can lead to

equipment corrosion

and paper

degradation over time.

[1][4]

Water Resistance

(Cobb₆₀ Value in g/m²)

Lower values,

indicating better water

resistance (e.g., ~25-

35 g/m² on NBSK

pulp)[3]

Higher values,

indicating less water

resistance (e.g., ~40-

60 g/m² on CTMP)[3]

AKD generally

provides superior and

more durable water

resistance due to the

formation of a stable

covalent bond with

cellulose.[1]

Surface Wettability

(Contact Angle)

Higher contact angles

(e.g., >100°)[3]
Lower contact angles

A higher contact angle

signifies greater

hydrophobicity of the

paper surface.

Paper Strength

Generally, no

significant negative

impact on dry strength

properties.[3]

Can decrease dry

strength properties by

interfering with inter-

fiber hydrogen

bonding.[3]

The effect on strength

can be pulp-

dependent, but AKD is

often considered to

have a more benign

impact.[3]
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Paper Permanence

and Aging

Excellent long-term

aging stability;

produces more

permanent paper.[5]

Acidic nature

contributes to the

degradation and

yellowing of paper

over time.[4][6]

The neutral/alkaline

process of AKD sizing

is crucial for archival-

quality papers.[5]

Brightness and

Optical Properties

Does not adversely

affect brightness and

whiteness.[5]

Can negatively impact

brightness, and the

acidic conditions can

lead to color reversion

over time.[4][5]

AKD is preferred for

high-quality printing

and writing papers

where brightness is a

key parameter.[1]

Cost-Effectiveness

Higher initial cost but

often more cost-

effective in the long

run due to lower

dosage requirements

and reduced machine

wear.[1][2]

Lower initial cost but

may require more

additives and can lead

to higher operational

costs due to

corrosion.[1][2]

The overall economic

benefit of AKD is

realized through

improved efficiency

and longevity of

equipment.[1]

Environmental Impact

More environmentally

friendly due to neutral

pH operation, leading

to less chemical

waste. AKD is also

biodegradable.[1][2]

The acidic effluent

poses greater

environmental

challenges for

wastewater

management.[1]

The move towards

more sustainable

papermaking

practices favors the

use of AKD.[1]

Experimental Protocols
To ensure accurate and reproducible evaluation of sizing agent performance, standardized

testing methodologies are crucial. The following are detailed protocols for key experiments

cited in the comparison.

Cobb Test (Water Absorptiveness)
The Cobb test determines the amount of water absorbed by a paper or paperboard surface in a

specified time.
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Sample Preparation: Cut a circular test specimen with an area of 100 cm².

Apparatus: A Cobb sizing tester, consisting of a cylindrical ring and a base plate with a

clamping mechanism.

Procedure: a. Weigh the dry specimen to the nearest 0.01 g. b. Place the specimen on the

base plate and clamp the cylindrical ring firmly on top. c. Pour 100 mL of water into the

cylinder and start a stopwatch simultaneously. The standard test duration is 60 seconds

(Cobb₆₀). d. After the specified time, pour the water out of the cylinder and quickly unclamp

the specimen. e. Place the specimen on a standardized blotting paper with the wet side up

and cover it with another blotting paper. f. Use a hand roller of a specified weight to remove

the excess water by rolling it once forward and once backward. g. Immediately weigh the wet

specimen.

Calculation: The Cobb value is calculated as the weight of water absorbed (wet weight - dry

weight) in grams per square meter (g/m²).

Hercules Size Test (HST)
The HST measures the time required for a colored aqueous solution to penetrate through a

paper sheet, detected by a change in reflectance.

Apparatus: A Hercules Sizing Tester, which includes a sample holder, a reservoir for the test

liquid (typically a green ink), and a photoelectric cell to measure the reflectance of the

paper's opposite side.

Sample Preparation: Cut the paper sample to the dimensions required by the specific

instrument.

Procedure: a. Calibrate the instrument to 100% reflectance with a standard white tile. b.

Place the paper specimen in the sample holder. c. Start the test, which applies the test ink to

one side of the paper. d. The instrument continuously measures the reflectance of the other

side of the paper. e. The test automatically stops when the reflectance drops to a

predetermined percentage of its initial value (e.g., 80%).

Result: The result is reported as the time in seconds required to reach the endpoint. A longer

time indicates a higher degree of sizing.
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Contact Angle Measurement
This test measures the angle at which a liquid droplet meets a solid surface, providing an

indication of the surface's wettability.

Apparatus: A goniometer or a contact angle measuring system, equipped with a camera and

software for image analysis.

Sample Preparation: Place a flat, smooth paper sample on the instrument's stage.

Procedure: a. A small, precise droplet of a test liquid (typically deionized water) is dispensed

onto the paper surface from a syringe. b. The camera captures a high-resolution image of

the droplet profile at the moment of contact. c. The software analyzes the image and

calculates the angle formed between the tangent of the droplet and the paper surface at the

three-phase boundary.

Result: The contact angle is reported in degrees (°). A higher contact angle (typically >90°)

indicates a more hydrophobic and well-sized surface.

Sizing Mechanisms
The fundamental difference in how AKD and rosin-alum interact with cellulose fibers is key to

understanding their performance characteristics. The following diagrams illustrate these distinct

mechanisms.

AKD Sizing (Neutral/Alkaline pH)

AKD Particle Cellulose Fiber
with -OH groups

Retention on fiber Formation of
β-keto ester bond
(Covalent Bond)

Reaction at elevated temp.
Hydrophobic Sized Fiber

Click to download full resolution via product page

Caption: AKD sizing mechanism involving a covalent bond with cellulose.
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Rosin-Alum Sizing (Acidic pH)

Rosin Particle
(Anionic)

Rosin-Alum Complex
(Cationic)

Alum (Al³⁺)
(Cationic)

Cellulose Fiber
(Anionic Surface) Hydrophobic Sized FiberElectrostatic Attraction

Click to download full resolution via product page

Caption: Rosin-alum sizing based on electrostatic attraction.

Conclusion
The choice between Alkyl Ketene Dimer (AKD) and traditional rosin-alum sizing agents

represents a pivotal decision in the papermaking process, with far-reaching implications for

product quality, operational efficiency, and environmental stewardship. While rosin-alum has a

long-standing history and is effective for certain paper grades, its requirement for acidic

conditions presents notable drawbacks, including equipment corrosion and reduced paper

permanence.[1]

AKD has emerged as a superior alternative for a wide range of applications, particularly for

high-quality, long-lasting papers.[1] Its ability to perform under neutral to alkaline conditions not

only mitigates the issues associated with acidic papermaking but also allows for the use of

modern, cost-effective fillers like calcium carbonate.[1] The formation of a stable covalent bond

with cellulose fibers provides a more durable and efficient hydrophobic barrier, as evidenced by

lower Cobb values and higher contact angles.[1][3] Although the initial cost of AKD may be

higher, its lower dosage requirements, positive impact on machine runnability, and

environmental benefits often make it the more cost-effective and sustainable choice in the long

run.[1][2] For manufacturers aiming to produce high-performance, permanent, and bright

papers while optimizing their processes and minimizing their environmental footprint, AKD

sizing presents a compelling and technologically advanced solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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